Cas no 1269755-59-0 (Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate)

• Product Name: Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate
• CAS No: 1269755-59-0
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 2127925
• PubChem ID: 71742289
• Update Time: 2025-10-28

Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate
• URPNDUJBEFQVLM-UHFFFAOYSA-N
• ZB0592
• MFCD22573924
• SCHEMBL1440036
• DB-344252
• DTXSID50857208
• EN300-5531955
• 1269755-59-0
• starbld0049733
• Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-4-5-15-8-9(6-12)7-13/h7,9H,4-6,8H2,1-3H3
• InChI Key： URPNDUJBEFQVLM-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC(C=O)C1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate

Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate (CAS No. 1269755-59-0): A Comprehensive Overview

Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate (CAS No. 1269755-59-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a formyl group, and an oxazepane ring. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The tert-butyl group in Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate provides enhanced stability and solubility properties, making it an attractive candidate for drug development. The formyl group, on the other hand, introduces reactivity and functional versatility, enabling the compound to participate in a wide range of chemical reactions. The oxazepane ring, a seven-membered heterocyclic structure containing an oxygen atom, imparts additional stability and bioactivity to the molecule.

Recent studies have highlighted the potential of Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively target these enzymes without affecting other crucial biological processes makes it a promising lead for drug development.

In addition to its potential as an enzyme inhibitor, Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate has shown promise in the treatment of inflammatory conditions. Studies have indicated that the compound can modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines and mediators. This property makes it a valuable candidate for the development of anti-inflammatory drugs.

The synthesis of Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate has been extensively studied and optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving ring formation and functional group manipulation. One common approach involves the condensation of tert-butyl 4-amino-butyrate with an appropriate aldehyde followed by cyclization to form the oxazepane ring. This method has been refined to minimize side reactions and improve overall efficiency.

The physicochemical properties of Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate have also been thoroughly characterized. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, which facilitates its use in biological assays and drug formulation studies. Its melting point and boiling point are within ranges that make it suitable for handling under standard laboratory conditions.

In terms of biological activity, Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate has been evaluated using a variety of in vitro and in vivo models. Cell-based assays have demonstrated its ability to inhibit specific protein targets with high selectivity and potency. Animal studies have further confirmed its therapeutic potential by showing significant improvements in disease models without adverse side effects.

The safety profile of Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate is another critical aspect that has been extensively investigated. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in preclinical trials. These findings support its further development as a potential therapeutic agent.

In conclusion, Tert-butyl 6-formyl-1,4-oxazepane-4-carboxylate (CAS No. 1269755-59-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.